Cas no 2287314-21-8 (1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287314-21-8
• MF: C₁₁H₉Cl₂I
• MW: 338.999633550644
• CID: 5835645
• PubChem ID: 137942424
• Update Time: 2025-07-17

1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane
• 2287314-21-8
• EN300-6761158

• Inchi： 1S/C11H9Cl2I/c12-8-2-1-7(3-9(8)13)10-4-11(14,5-10)6-10/h1-3H,4-6H2
• InChI Key： IYVSIDUUABUNOV-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=CC(=C(C=3)Cl)Cl)(C1)C2

Computed Properties

• Exact Mass: 337.91260g/mol
• Monoisotopic Mass: 337.91260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane

Professional Introduction to Compound with CAS No. 2287314-21-8 and Product Name: 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane

The compound with the CAS number 2287314-21-8 and the product name 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic structure, featuring a unique combination of chloro and iodo substituents on a three-membered cyclopropane ring, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane is characterized by its rigid bicyclo[1.1.1]pentane core, which provides a stable scaffold for further functionalization. The presence of both chloro and iodo groups offers versatile reactivity, making this compound a valuable intermediate in synthetic organic chemistry. Specifically, the iodo substituent can participate in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, while the chloro groups can be selectively modified using nucleophilic aromatic substitution or metal-catalyzed reactions.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The bicyclo[1.1.1]pentane motif is particularly attractive due to its ability to mimic certain biological binding pockets and its potential to enhance pharmacokinetic properties such as solubility and metabolic stability. The compound 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane has been explored in several studies as a building block for more complex molecules with therapeutic potential.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The rigid bicyclic core can be designed to fit into the ATP-binding site of kinases, while the halogenated aromatic ring provides additional interactions through hydrophobic and electrostatic forces. Recent studies have demonstrated that derivatives of 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development.

Another area where this compound has shown promise is in the field of immunomodulation. Researchers have investigated its ability to modulate immune cell signaling pathways by incorporating it into immunoregulatory molecules. The unique structural features of 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane allow for fine-tuning of biological activity, which is essential for developing effective immunotherapies.

The synthesis of 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The preparation typically begins with the functionalization of a suitable precursor to introduce the bicyclo[1.1.1]pentane core, followed by selective halogenation at the desired positions using established protocols. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to optimize yields and improve scalability.

The chemical properties of this compound also make it an interesting subject for computational studies aimed at understanding its behavior in biological systems. Molecular modeling techniques have been used to predict how 1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane interacts with target proteins and how these interactions influence its biological activity. These studies provide valuable insights that can guide the design of next-generation analogs with enhanced potency and selectivity.

As research in medicinal chemistry continues to evolve, compounds like 2287314-21-8 will play an increasingly important role in drug discovery pipelines. Their unique structural features and reactivity patterns offer chemists a rich palette for creating novel therapeutic agents that address unmet medical needs.